1-methyl-1H-imidazole-2-carbothioamide

• IUPAC Name: 1-methylimidazole-2-carbothioamide
• InChI: InChI=1S/C5H7N3S/c1-8-3-2-7-5(8)4(6)9/h2-3H,1H3,(H2,6,9)
• InChI Key: NHPINUWBFXVBKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=S)N
• Molecular Formula: C5H7N3S
• DSSTOX Substance ID: DTXSID70693100
• Molecular Weight: 141.20 g/mol
• CAS No.: 885281-13-0

Description

1-methyl-1H-imidazole-2-carbothioamide is an organic compound that belongs to the class of organic compounds known as N-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1.

Synthesis Analysis

The synthesis of imidazole derivatives can be achieved through a four-step reaction. The compounds can be prepared by treatment of imidazole with sodium hydride in THF or DMSO, followed by the addition of carbon disulfide and iodomethane.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Scientific Research Applications

Synthesis and Chemical Properties

1-Methyl-1H-imidazole-2-carbothioamide is involved in various chemical synthesis processes. For instance, its derivatives have been utilized in the synthesis of N-(Z)-(2-Cyano-1-phenylethenyl)imidazole-2-carbothioamides, achieved through reactions with isothiocyanates under metal- and solvent-free conditions (Trofimov et al., 2012). Additionally, this compound analogs are used in the synthesis of novel thiosemicarbazone derivatives with potential anti-malarial properties (Divatia et al., 2014). Also, its reactions with amines and hydrazine have resulted in the formation of various macrocyclic thioureas and other derivatives (Fukada et al., 1994).

Biological and Antimicrobial Properties

This compound derivatives exhibit significant biological activities. For example, some derivatives have displayed excellent antioxidant activity, moderate antibacterial and antifungal potential, and high biocompatibility against human red blood cells (Aziz et al., 2020). Furthermore, specific derivatives have been found effective against dermatophytes, yeast, and other fungi, as well as Gram-positive bacteria, with some showing activity against Candida albicans in vivo (Heeres & Van Cutsem, 1981).

Applications in Fuel Cells

In the field of energy, this compound and its derivatives have been studied for their application in fuel cells. Specifically, 1-methyl imidazole has been used as an additive in polybenzimidazole membranes equilibrated with phosphoric acid, demonstrating its potential as a high-temperature proton-conducting polymer electrolyte (Schechter & Savinell, 2002).

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, contributing to their broad range of biological activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acids within the target proteins . The exact nature of these interactions would depend on the specific structure of the imidazole derivative and the target protein .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical pathways due to their interactions with various enzymes and receptors . The downstream effects of these interactions can vary widely, depending on the specific targets and the biological context .

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .

Future Directions

The rapid expansion of imidazole-based medicinal chemistry suggests the promising and potential therapeutic values of imidazole-derived compounds for treating incurable diseases. This suggests a bright future for the development of new drugs based on imidazole derivatives.